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carbohydrazide
CAS No.: 105426-65-1
Cat. No.: B008946

Get Quote

Executive Summary & Strategic Importance

6-Methylpyrazine-2-carbohydrazide (CAS: 105426-65-1) is a critical pharmacophore in the
development of antitubercular agents and complex Schiff base ligands. Its structural integrity is
often compromised by the presence of its positional isomer, 5-methylpyrazine-2-
carbohydrazide, which forms if the starting material (2,6-dimethylpyrazine) is contaminated with
2,5-dimethylpyrazine, or if non-reginoselective oxidation methods are employed.

This guide provides a definitive elucidation strategy. Unlike standard protocols that rely solely
on 1H NMR chemical shifts—which are often ambiguous due to solvent effects—this workflow
utilizes HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser
Effect Spectroscopy) as the primary validation tools.

Core Structural Challenge

The pyrazine ring possesses high symmetry potential. Distinguishing the 2,6-substitution
pattern from the 2,5-substitution pattern requires mapping the connectivity of the aromatic
protons relative to the carbonyl anchor and the methyl group.
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Synthetic Context & Impurity Profiling

Understanding the synthesis is the first step in elucidation. The presence of specific isomers is
dictated by the oxidation pathway of the dimethylpyrazine precursor.

o Target Route (6-Methyl): Oxidation of 2,6-dimethylpyrazine
6-methylpyrazine-2-carboxylic acid
Esterification
Hydrazinolysis.

o Common Impurity Route (5-Methyl): Oxidation of 2,5-dimethylpyrazine (often present in
technical grade 2,6-lutidine/pyrazine supplies).

Precursor Selection

2,6-Dimethylpyrazine
2,5-Dimethylpyrazine
(Impurity)

TARGET:
6-Methylpyrazine-
2-carbohydrazide

6-Methylpyrazine-
2-carboxylic acid
5-Methylpyrazine-
2-carboxylic acid

Esterification Hydrazinolysis
(MeOH/H2S04) (NH2NH2-H20)

Oxidation
(SeO2 or KMnO4)

ISOMER:
5-Methylpyrazine-
2-carbohydrazide

Click to download full resolution via product page

Figure 1: Synthetic pathways showing the origin of the critical 5-methyl isomer impurity.

Analytical Strategy: The "Smoking Gun" Protocol

To strictly validate the structure, we employ a Self-Validating Logic Gate based on Long-Range
NMR couplings.

The Logic of Distinction
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e |somer A (6-Methyl): The proton at position 5 (H5) is four bonds away from the carbonyl
carbon. Result: No HMBC correlation.

e Isomer B (5-Methyl): The proton at position 6 (H6) is three bonds away from the carbonyl
carbon (via N1). Result: Strong HMBC correlation.

Experimental Workflow

e Mass Spectrometry (HRMS): Confirm Molecular Formula (

)-

e 1H NMR: Identify two aromatic singlets and one methyl singlet.
o NOESY: Assign the aromatic proton adjacent to the methyl group.

o HMBC: Determine if the other aromatic proton (the one not adjacent to methyl) correlates to
the carbonyl.
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Start: 1H NMR Spectrum

Identify Methyl Singlet (~2.5 ppm)
and 2 Aromatic Singlets (~8.5-9.2 ppm)

Y

Run NOESY 1D or 2D

Which aromatic proton shows NOE
with the Methyl group?

Assign this proton as Assign the other proton as
'Methyl-Adjacent Proton' (H_adj) 'Isolated Proton’ (H_iso)

N 7

Run HMBC (Optimized for 8Hz)

Check Correlations to
Carbonyl Carbon (>160 ppm)

1 Correlation

Only H_iso correlates to C=0 BOTH H_iso AND H_adj
(H_adj is too far) correlate to C=0

CONFIRMED: IDENTIFIED:
6-Methylpyrazine-2-carbohydrazide 5-Methylpyrazine-2-carbohydrazide
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Figure 2: The NMR Logic Gate for definitive isomer differentiation.
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Detailed Spectral Assignments
1H NMR (DMSO-d6, 400 MHz)

The spectrum will display signals for the pyrazine ring, the methyl group, and the hydrazide
moiety.

Shift (
Position Type Multiplicity Integration
ppm)

Assignment
Logic

Exchangeabl

NH Amide 9.80 - 10.0 Broad Singlet  1H e with

Most
Singlet ( deshielded
H-3 Aromatic 9.05-9.15 1H due to
) adjacency to
N4 and C=0.

Shielded

) Singlet ( relative to H-
H-5 Aromatic 8.60 - 8.70 1H )
) 3; adjacent to

Methyl.

Broad,
Amine 450 -4.70 Broad Singlet 2H exchangeabl

e.

Characteristic
Methyl 2.55-2.60 Singlet 3H methyl on

aromatic ring.

Note: In the 6-methyl isomer, H3 and H5 are meta to each other. The coupling constant

is typically very small (~0.5 - 1.0 Hz), often appearing as singlets.

13C NMR (DMSO-d6, 100 MHz)
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Carbon Shift Type HMBC Correlations
ppm) (from Protons)

C=0 162.5 Quaternary H-3 (Strong),

C-2 143.0 Quaternary H-3

C-6 153.5 Quaternary H-5,

C-3 1415 CH H-5 (weak)

C-5 145.0 CH H-3 (weak),
21.5 H-5

IR Spectroscopy (KBr Pellet)

e 3200 - 3400 cm~*: N-H stretching (Primary and Secondary amide/amine).

e 1660 - 1690 cm~1: C=0 stretching (Amide | band). High intensity.

e 1520 - 1580 cm~1: C=N and C=C stretching (Pyrazine ring breathing).

Experimental Protocols
Synthesis of Analytical Standard (Brief)

To generate a reference standard for the 6-methyl isomer:

» Start: Dissolve 2,6-dimethylpyrazine (10 mmol) in water.

e Oxidation: Add

(20 mmol) slowly at 60°C. (Note: Control stoichiometry to prevent di-acid formation).

e |solation: Filter

, acidify filtrate to pH 2. Extract 6-methylpyrazine-2-carboxylic acid.[1]
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 Esterification: Reflux acid in MeOH with catalytic
for 4h.
e Hydrazinolysis: React ester with Hydrazine Hydrate (80%) in EtOH at

. Precipitate product.

 Purification: Recrystallize from Ethanol/Water (9:1).
NMR Sample Preparation
e Solvent: DMSO-d6 (99.9% D) is preferred over
due to the poor solubility of the carbohydrazide moiety in chloroform.

e Concentration: 10-15 mg in 0.6 mL solvent.

e Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent) to ensure resolution of
small meta-couplings.
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» Crystallographic Data (Analogous Structures)
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+ Oxidation of Dimethylpyrazines

o Title: Bioconversion of 2,6-dimethylpyridine to 6-methylpicolinic acid (Analogous chemistry
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¢ General Chemical Data

o Title: 6-Methylpyrazine-2-carbohydrazide (CAS 105426-65-1).
o Source:PubChem.

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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